Cas no 1554235-52-7 (6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid(WXC03019))

• Product Name: 6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid(WXC03019)
• CAS No: 1554235-52-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD29917038
• CID: 4609585
• PubChem ID: 83916248
• Update Time: 2025-05-25

6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid(WXC03019) Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid(WXC03019)
• 6-CYCLOPROPYLPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 6-cyclopropyl-

• MDL： MFCD29917038
• Inchi： 1S/C10H9N3O2/c14-10(15)8-4-12-13-5-7(6-1-2-6)3-11-9(8)13/h3-6H,1-2H2,(H,14,15)
• InChI Key： OFVYABZJXQSXJN-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1C=C(C1CC1)C=N2

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid(WXC03019)

Comprehensive Overview of 6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid (WXC03019) and Its Applications

6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid, with CAS No 1554235-52-7, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, also known by its product code WXC03019, belongs to the pyrazolopyrimidine class, which is renowned for its diverse biological activities. Researchers and industry professionals are increasingly exploring its potential due to its unique structural properties and versatility in drug discovery.

The molecular structure of 6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid features a cyclopropyl group attached to a pyrazolopyrimidine core, which enhances its stability and binding affinity to various biological targets. This makes it a valuable intermediate in the synthesis of novel therapeutic agents. Recent studies highlight its relevance in targeting enzymes and receptors involved in inflammation, oncology, and metabolic disorders, aligning with the growing demand for precision medicine.

In the context of current trends, WXC03019 is often discussed alongside keywords like "small molecule inhibitors", "kinase modulation", and "structure-activity relationship (SAR)". These terms reflect the compound's applicability in high-throughput screening and rational drug design. Additionally, its potential role in addressing antibiotic resistance and autoimmune diseases has sparked interest, as these are hot topics in global health discussions.

From a synthetic chemistry perspective, the preparation of 6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid involves multi-step organic transformations, including cyclization and carboxylation reactions. Optimizing these processes is critical for achieving high yields and purity, which are essential for industrial-scale production. The compound's solubility and stability under physiological conditions further contribute to its appeal as a drug candidate.

Beyond pharmaceuticals, CAS No 1554235-52-7 is also explored in agrochemical applications, particularly in developing next-generation pesticides with improved efficacy and environmental safety. This aligns with the increasing focus on sustainable agriculture and reduced chemical footprints, which are key concerns for modern farmers and policymakers.

In summary, 6-Cyclopropylpyrazolo[1,5-A]Pyrimidine-3-Carboxylic Acid (WXC03019) represents a promising scaffold for innovation across multiple scientific disciplines. Its combination of structural novelty and functional adaptability positions it as a compound of interest for future research and development efforts. As the scientific community continues to uncover its full potential, this molecule is likely to play a pivotal role in advancing both human health and agricultural productivity.